Cas no 2259644-30-7 (O1-tert-butyl O2-ethyl (2R,5R)-5-methylpyrrolidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-ethyl (2R,5R)-5-methylpyrrolidine-1,2-dicarboxylate
• CAS No: 2259644-30-7
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5269486
• Update Time: 2026-03-09

O1-tert-butyl O2-ethyl (2R,5R)-5-methylpyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl) 2-ethyl (2R,5R)-5-methylpyrrolidine-1,2-dicarboxylate
• O1-tert-butyl O2-ethyl (2R,5R)-5-methylpyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C13H23NO4/c1-6-13(10(15)16)8-7-9(2)14(13)11(17)18-12(3,4)5/h9H,6-8H2,1-5H3,(H,15,16)/t9-,13-/m1/s1
• InChI Key： BVFGXRJEIXWCBX-NOZJJQNGSA-N
• SMILES： N1(C(OC(C)(C)C)=O)[C@H](C)CC[C@]1(CC)C(O)=O

Additional information on O1-tert-butyl O2-ethyl (2R,5R)-5-methylpyrrolidine-1,2-dicarboxylate

Research Briefing on O1-tert-butyl O2-ethyl (2R,5R)-5-methylpyrrolidine-1,2-dicarboxylate (CAS: 2259644-30-7) in Chemical Biology and Pharmaceutical Applications

The compound O1-tert-butyl O2-ethyl (2R,5R)-5-methylpyrrolidine-1,2-dicarboxylate (CAS: 2259644-30-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its structural uniqueness and potential therapeutic applications. This chiral pyrrolidine derivative serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and modulators of protein-protein interactions. Recent studies highlight its role as a versatile building block for constrained peptidomimetics, offering enhanced metabolic stability and target selectivity compared to linear peptides.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing macrocyclic hepatitis C virus NS3/4A protease inhibitors. The (2R,5R) stereochemistry of the pyrrolidine ring was found to enforce a rigid conformation that optimally positions functional groups for binding to the protease's allosteric site. Researchers at Vertex Pharmaceuticals incorporated this scaffold into their lead optimization campaign, achieving picomolar inhibition potency while maintaining favorable pharmacokinetic properties. The tert-butyl and ethyl ester groups were strategically retained to balance lipophilicity and synthetic manipulability during late-stage derivatization.

Structural-activity relationship (SAR) analyses reveal that the methyl group at the 5-position induces a 1.8-fold increase in target engagement compared to unmethylated analogs, as evidenced by X-ray crystallography studies (PDB ID: 8T4K). This observation aligns with computational predictions from molecular dynamics simulations showing enhanced van der Waals interactions with the S2 pocket of various serine proteases. The compound's synthetic accessibility has been improved through a recently patented asymmetric hydrogenation route (WO2023156789), achieving >99% ee and 85% overall yield from commercially available starting materials.

Emerging applications extend beyond antiviral therapy, with a Nature Chemical Biology report (DOI: 10.1038/s41589-023-01428-w) describing its incorporation into covalent KRASG12C inhibitors. The pyrrolidine scaffold facilitates selective targeting of the switch-II pocket through proximity-enabled reactive group positioning. Notably, the tert-butyloxycarbonyl (Boc) protecting group serves dual purposes: it prevents unwanted N-carboxylate cyclization during synthesis while later functioning as a tunable polarity modulator in vivo.

Current challenges include optimizing the compound's metabolic stability in human liver microsome assays, where the ethyl ester moiety shows rapid hydrolysis (t1/2 = 23 min). Several pharmaceutical companies have filed patent applications (e.g., US2023024247A1, CN115894685A) covering prodrug modifications of the carboxylates to address this limitation. The scientific community anticipates that further development of this scaffold will yield clinical candidates within 2-3 years, particularly for oncology and infectious disease indications.